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Compound of Interest

Compound Name: TPB15

Cat. No.: B11936716

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of
TPB15, a chemical substance identified under the Premanufacture Notice (PMN) case number
P-20-0015. The information herein is intended to supplement, not replace, institutional and
regulatory guidelines. Always consult your institution's Environmental Health and Safety (EHS)
department for specific protocols.

Chemical Identification and Hazard Assessment

TPB15 is a zwitterionic polysulfone polymer. Its generic chemical name is N-alkyl
heteromonocyclic diphenolamide, polymer with Bisphenol A, haloaryl-substituted sulfone,
compd. with cyclic sulfonate ester, polyaryl alcohol terminated. The United States
Environmental Protection Agency (EPA) has reviewed this substance under the Toxic
Substances Control Act (TSCA) and determined that it is not likely to present an unreasonable
risk to health or the environment.

However, standard laboratory chemical handling precautions should always be observed. The
environmental fate assessment indicates that while the substance is persistent, it has a low
potential for bioaccumulation. It exhibits strong sorption to soil and sediment, with negligible
migration to groundwater, and is expected to be significantly removed during wastewater
treatment processes.

Quantitative Data Summary
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Property

Value/Description

Citation

PMN Number

P-20-0015

[1]2]

Chemical Type

Zwitterionic polysulfone

polymer

[1]

EPA Risk Assessment

Not likely to present an

unreasonable risk

[2](3]

Persistence

Very persistent

Bioaccumulation Potential

Low

Wastewater Treatment _ _
90% (via sorption)

Removal
Sorption to Soil/Sediment Very strong
Groundwater Migration Negligible

Personal Protective Equipment (PPE)

When handling TPB15 for disposal, the following standard PPE should be worn to minimize
any potential for contact:

o Gloves: Nitrile or other chemically resistant gloves.
o Eye Protection: Safety glasses or goggles.

e Lab Coat: A standard laboratory coat.

Step-by-Step Disposal Procedures

The following procedure outlines the recommended steps for the disposal of TPB15 waste.
This workflow is designed to ensure safe handling and compliance with general laboratory
waste management practices.

Experimental Workflow: TPB15 Disposal
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Workflow for the proper disposal of TPB15.

Detailed Methodologies:

o Waste Segregation:
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o Collect all solid waste materials contaminated with TPB15 (e.g., weigh boats,
contaminated gloves, paper towels) separately from other laboratory waste streams.

o Do not mix TPB15 waste with hazardous chemical waste (e.g., solvents, reactive
chemicals) unless explicitly instructed to do so by your EHS department.

o Containerization:

o Place the segregated TPB15 solid waste into a durable, leak-proof container with a secure
lid.

o Clearly label the container as "TPB15 Waste" or with the full chemical name if required by
your institution. Include the date of waste generation.

e Storage:

o Store the sealed waste container in a designated waste accumulation area within the
laboratory.

o This area should be away from general laboratory traffic and clearly marked.
» Consultation with EHS:

o Contact your institution's Environmental Health and Safety (EHS) department to inform
them of the TPB15 waste.

o Provide them with all available information on the chemical, including its PMN number (P-
20-0015) and the EPA's risk assessment.

o Professional Disposal:

o Arrange for the collection and disposal of the TPB15 waste through your institution's
approved waste management vendor.

o Follow all instructions provided by the EHS department and the waste vendor for
packaging and pickup.

Emergency Procedures

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b11936716?utm_src=pdf-body
https://www.benchchem.com/product/b11936716?utm_src=pdf-body
https://www.benchchem.com/product/b11936716?utm_src=pdf-body
https://www.benchchem.com/product/b11936716?utm_src=pdf-body
https://www.benchchem.com/product/b11936716?utm_src=pdf-body
https://www.benchchem.com/product/b11936716?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11936716?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

o Spills: In the event of a spill, wear appropriate PPE. For a solid spill, gently sweep the
material to avoid creating dust and place it in the designated waste container. Clean the spill
area with soap and water.

e Personal Contact:

[e]

Eyes: If TPB15 comes into contact with the eyes, immediately flush with copious amounts
of water for at least 15 minutes and seek medical attention.

[e]

Skin: Wash the affected area thoroughly with soap and water.

Inhalation: Move to fresh air.

o

[¢]

Ingestion: Seek immediate medical attention.

By adhering to these procedures, researchers can ensure the safe and environmentally
responsible disposal of TPB15, aligning with best practices for laboratory safety and chemical
handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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